![molecular formula C9H12N2 B2758396 1-Methyl-1,2,3,4-tetrahydro-2,7-naphthyridine CAS No. 1176415-50-1](/img/structure/B2758396.png)
1-Methyl-1,2,3,4-tetrahydro-2,7-naphthyridine
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Description
1-Methyl-1,2,3,4-tetrahydro-2,7-naphthyridine (MTSN) is a heterocyclic compound that has shown potential in scientific research applications. MTSN is a bicyclic nitrogen-containing organic compound that is synthesized from 1,2,3,4-tetrahydro-2-naphthol and ethyl isocyanate.
Scientific Research Applications
Synthesis and Chemical Modification
1,2,3,4-tetrahydro-2,6-naphthyridine has been synthesized through a six-step reaction starting from 2-methylpyrazine. This synthesis process includes steps like condensation, elimination, and addition with amine, and has been confirmed through various analytical methods (Teng, 2010).
Chemical modification of pyridine derivatives has led to the synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridine methyl homologs. This process involved condensation and subsequent chemical transformations (Shiozawa et al., 1984).
Reactivity and Derivative Formation
- Studies on the reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with amines revealed insights into monosubstitution, disubstitution, and unexpected rearrangement processes. These findings contribute to understanding the chemical behavior of such compounds (Sirakanyan et al., 2014).
Asymmetric Hydrogenation
Asymmetric hydrogenation of 1,8-naphthyridine derivatives using chiral cationic ruthenium diamine complexes has been developed. This method provides an approach to prepare chiral heterocyclic building blocks with high efficiency (Ma et al., 2016).
A metal-free hydrogenation method using borane-catalyzed reactions was successful for 2,7-disubstituted 1,8-naphthyridines, achieving significant yields and enantioselectivity (Wang et al., 2016).
Synthesis of Novel Derivatives
New heterocyclic systems based on 1-hydrazino-5,6,7,8-tetrahydro[2,7]naphthyridine have been developed, contributing to the diversity of naphthyridine derivatives (Sirakanyan et al., 2013).
A three-component reaction forming dihydro 2,7-naphthyridine-1-ones has been established, showcasing a versatile approach to synthesize naphthyridone analogs of natural products (Sellstedt & Almqvist, 2011).
Innovative synthesis of highly functionalized [1,6]-naphthyridines in aqueous medium demonstrates a catalyst-free, eco-friendly approach to these compounds (Mukhopadhyay et al., 2011).
Additional Applications and Studies
Research on the N-alkylation of 1,2,3,4-tetrahydro-5-methyl-1,6-naphthyridine offers insights into the peculiar behavior of these compounds in ultraviolet spectrum and alkylation methods (Kobayashi et al., 1976).
Studies on the synthesis of nitrogen-containing compounds, including naphthyridines, shed light on their potential applications and chemical properties (Hamada et al., 1971).
properties
IUPAC Name |
1-methyl-1,2,3,4-tetrahydro-2,7-naphthyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c1-7-9-6-10-4-2-8(9)3-5-11-7/h2,4,6-7,11H,3,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKYIOAJSFVJANT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(CCN1)C=CN=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1176415-50-1 |
Source
|
Record name | 1-methyl-1,2,3,4-tetrahydro-2,7-naphthyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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